Cas no 2137900-19-5 (N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide)

• Product Name: N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide
• CAS No: 2137900-19-5
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6470783
• PubChem ID: 165950297
• Update Time: 2025-05-24

N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137900-19-5
• N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide
• EN300-764943

• Inchi： 1S/C11H21N3O/c1-2-5-13-10(15)14-8-11(9-14)4-3-6-12-7-11/h12H,2-9H2,1H3,(H,13,15)
• InChI Key： CDVHWYWBRZCIPB-UHFFFAOYSA-N
• SMILES： O=C(NCCC)N1CC2(CNCCC2)C1

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.4Ų

Additional information on N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide

Recent Advances in N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide (CAS: 2137900-19-5) Research

N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide (CAS: 2137900-19-5) has emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its unique spirocyclic structure, which offers enhanced metabolic stability and blood-brain barrier permeability compared to traditional linear analogs. This compound has drawn significant attention due to its potential as a versatile pharmacophore for modulating G-protein-coupled receptors (GPCRs) and ion channels.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide exhibited potent and selective binding to σ-1 receptors, with compound 7c showing remarkable neuroprotective effects in in vitro models of Parkinson's disease (IC50 = 12.3 nM). The research team employed structure-activity relationship (SAR) studies to optimize the N-propyl substitution pattern, revealing that the 2,6-diazaspiro[3.5]nonane core provides optimal three-dimensional spatial arrangement for receptor interaction.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed novel N-propyl-2,6-diazaspiro[3.5]nonane-2-carboxamide derivatives with potent activity against drug-resistant Gram-positive bacteria, including MRSA and VRE strains. The lead compound demonstrated a MIC90 of 0.5 μg/mL against clinical isolates while showing minimal cytotoxicity (CC50 > 100 μM in HEK293 cells). Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis through novel mechanisms distinct from existing β-lactam antibiotics.

Pharmacokinetic studies of 2137900-19-5 derivatives have shown favorable drug-like properties. A 2024 preclinical investigation reported oral bioavailability of 78% in rodent models, with brain-to-plasma ratio of 1.2 at 2 hours post-administration. The metabolic stability was significantly improved compared to first-generation analogs, with t1/2 extended from 1.8 to 4.7 hours in human liver microsomes. These findings position this chemical scaffold as particularly valuable for CNS-targeted drug development.

Current challenges in the clinical translation of 2137900-19-5 derivatives include the need for improved selectivity against off-target receptors and optimization of synthetic routes for large-scale production. Recent advances in flow chemistry have enabled more efficient synthesis of the spirocyclic core, with one research group achieving an overall yield of 42% in a 5-step continuous process (Org. Process Res. Dev. 2023, 27, 8). As research progresses, this compound class shows growing potential to address unmet medical needs in neurology and infectious disease therapeutics.